Cas no 2361634-74-2 (Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1))

• Product Name: Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1)
• CAS No: 2361634-74-2
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5413723
• PubChem ID: 139026656
• Update Time: 2025-05-26

Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• methyl 8-aminobicyclo[4.2.0]octane-7-carboxylate hydrochloride
• EN300-7431527
• 2361634-74-2
• Z3741197528
• Methyl 8-aminobicyclo[4.2.0]octane-7-carboxylate;hydrochloride
• Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C10H17NO2.ClH/c1-13-10(12)8-6-4-2-3-5-7(6)9(8)11;/h6-9H,2-5,11H2,1H3;1H
• InChI Key： SUKNTMVUTWRXME-UHFFFAOYSA-N
• SMILES： C12C(C(C(OC)=O)C1N)CCCC2.[H]Cl

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1)

Introduction to Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1), identified by the CAS number 2361634-74-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinctive bicyclic framework and functionalized side chains. This compound belongs to a class of molecules that exhibit promising properties for pharmaceutical development, particularly in the realm of enzyme inhibition and drug design. The presence of both amino and ester functional groups, coupled with its hydrochloride salt form, enhances its solubility and bioavailability, making it a valuable candidate for further investigation.

The bicyclic core of Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) provides a rigid scaffold that can mimic the binding pockets of biological targets with high specificity. This structural feature is particularly advantageous in the design of small-molecule inhibitors, where precise interactions with protein targets are crucial for efficacy. Recent studies have highlighted the potential of such bicyclic compounds in modulating enzyme activity, particularly in the context of metabolic pathways and signal transduction cascades.

In the context of contemporary research, Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) has been explored as a lead compound in the development of novel therapeutic agents. Its amino group at the 8-position serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional moieties that can enhance binding affinity or modulate pharmacokinetic properties. The ester functionality at the 7-position provides another point of modification, enabling the creation of prodrugs or analogs with improved stability and bioavailability.

One of the most compelling aspects of Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) is its potential application in targeting enzymes involved in cancer metabolism. Research has demonstrated that many cancer cells rely on altered metabolic pathways for survival and proliferation. By inhibiting key enzymes such as kinases or cytochrome P450 enzymes, compounds like this can disrupt these metabolic processes and induce apoptosis or growth arrest. The rigid bicyclic structure of this compound allows it to interact deeply with the active sites of such enzymes, potentially leading to high-affinity binding and potent inhibitory effects.

The hydrochloride salt form of Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) enhances its solubility in aqueous media, which is critical for both in vitro assays and potential clinical applications. This solubility profile makes it an attractive candidate for formulation into oral or injectable therapies, where bioavailability is a key consideration. Additionally, the salt form can improve stability during storage and transportation, ensuring that the compound remains viable for extended periods.

Recent advances in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates like Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1). Molecular docking simulations have been used to predict how this compound might interact with various biological targets based on its structural features. These simulations have revealed potential binding modes that could explain its observed biological activity and provide insights into how further optimization might enhance its efficacy.

The synthesis of Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) represents a significant achievement in synthetic organic chemistry due to its complex cyclic structure and multiple functional groups. The synthesis typically involves multi-step reactions that require careful control over reaction conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the bicyclic core efficiently.

The versatility of Bicyclo[4.2.0]octane-7-carboxylic acid, 8-amino-, methyl ester, hydrochloride (1:1) extends beyond its use as an inhibitor; it also serves as a building block for more complex molecules through medicinal chemistry libraries construction . By systematically modifying different functional groups on this scaffold , researchers can generate libraries of analogs with diverse properties . This approach has been successfully applied in high-throughput screening campaigns to identify novel bioactive compounds.

The hydrochloride form not only improves solubility but also contributes to pharmacokinetic properties by enhancing ionization at physiological pH levels . This property is particularly important for compounds intended for oral administration , where rapid absorption from gastrointestinal tract is desired . Additionally , it can influence metabolic stability by affecting enzymatic degradation rates within biological systems .

In conclusion,Bicyclo[4 .2 .0 ] octane -7 -carboxylic acid ,8 -amino -,methyl ester ,hydrochloride (1 :1 ) represents an exciting opportunity for therapeutic development due to its unique structural features ,functional group diversity ,and potential applications across multiple disease areas . Its rigid bicyclic core offers excellent opportunities for designing highly selective inhibitors targeting various enzymes involved metabolic pathways . Furthermore ,its solubility profile enhances bioavailability making it suitable candidates clinical translation . As research continues into this promising compound ,we anticipate seeing further insights into how it might be utilized address unmet medical needs through innovative drug design strategies .